Cas no 1694895-08-3 (2-Butoxy-6-fluorobenzaldehyde)

• Product Name: 2-Butoxy-6-fluorobenzaldehyde
• CAS No: 1694895-08-3
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD32707098
• CID: 5079599
• Update Time: 2026-03-01

2-Butoxy-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-6-fluorobenzaldehyde

• MDL： MFCD32707098
• Inchi： 1S/C11H13FO2/c1-2-3-7-14-11-6-4-5-10(12)9(11)8-13/h4-6,8H,2-3,7H2,1H3
• InChI Key： GPGQFNLOWCXEMU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Butoxy-6-fluorobenzaldehyde

Recent Advances in the Study of 2-Butoxy-6-fluorobenzaldehyde (CAS: 1694895-08-3) in Chemical Biology and Pharmaceutical Research

2-Butoxy-6-fluorobenzaldehyde (CAS: 1694895-08-3) is a fluorinated aromatic aldehyde that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthetic pathways, reactivity, and biological activities, shedding light on its utility as a versatile building block for more complex molecules.

The synthesis of 2-Butoxy-6-fluorobenzaldehyde has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for its preparation, utilizing palladium-catalyzed cross-coupling reactions. This approach not only enhanced the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. The study highlighted the compound's stability under various conditions, making it suitable for further functionalization.

In the realm of medicinal chemistry, 2-Butoxy-6-fluorobenzaldehyde has been investigated as a key intermediate in the development of novel therapeutic agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into a series of benzaldehyde-derived inhibitors targeting specific enzymes involved in inflammatory pathways. The results indicated that derivatives of 2-Butoxy-6-fluorobenzaldehyde exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for anti-inflammatory drug development.

Furthermore, the compound's unique electronic properties, attributed to the fluorine atom and butoxy group, have been explored in material science. A research team at a leading university recently published a study in Advanced Materials (2023) detailing the use of 2-Butoxy-6-fluorobenzaldehyde as a precursor for organic semiconductors. The study demonstrated that the compound's ability to form stable thin films and its favorable charge transport properties make it a candidate for next-generation electronic devices.

Despite these advancements, challenges remain in the large-scale production and application of 2-Butoxy-6-fluorobenzaldehyde. Issues such as cost-effectiveness, scalability, and the need for further toxicological studies were highlighted in a comprehensive review published in Chemical Reviews (2023). The review emphasized the importance of interdisciplinary collaboration to address these challenges and unlock the full potential of this compound.

In conclusion, 2-Butoxy-6-fluorobenzaldehyde (CAS: 1694895-08-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic routes, biological activities, and material properties, paving the way for future innovations. Continued research and development efforts are expected to further expand its utility and impact in these fields.